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Compound of Interest

Compound Name: Pyrenetetrasulfonic acid

CAS No.: 74998-39-3

Cat. No.: B14439651

Get Quote

This guide provides an in-depth overview of pyrenetetrasulfonic acid, a versatile fluorescent

probe, with a focus on its chemical properties, applications, and relevant experimental

methodologies. It is intended for researchers, scientists, and professionals in drug development

and related fields.

Core Properties of Pyrenetetrasulfonic Acid and its
Tetrasodium Salt
Pyrenetetrasulfonic acid and its corresponding tetrasodium salt are crucial fluorescent

molecules utilized in a variety of scientific applications. The key distinction lies in their chemical

form, which influences their solubility and handling properties. The acid form is represented by

the chemical formula C16H10O12S4, while the more commonly used tetrasodium salt has the

formula C16H6Na4O12S4.[1][2]
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Property
1,3,6,8-Pyrenetetrasulfonic
Acid

1,3,6,8-Pyrenetetrasulfonic
Acid Tetrasodium Salt

CAS Number 6528-53-6[1] 59572-10-0[3][4][5][6][7]

Molecular Formula C16H10O12S4[1]
C16H6Na4O12S4[2][6]

(anhydrous)

Molecular Weight 522.5 g/mol [1]
610.43 g/mol [3][6] (anhydrous

basis)

Synonyms
Pyrene-1,3,6,8-tetrasulphonic

acid[1]

Tetrasodium 1,3,6,8-

pyrenetetrasulfonate, HPTS[3]

Purity Not specified in search results ≥98%[3]

Form Not specified in search results Fine Crystalline Powder[4]

Color Not specified in search results Green[4]

Solubility Not specified in search results Soluble in water[4]

Applications in Research and Development
1,3,6,8-Pyrenetetrasulfonic acid tetrasodium salt, often referred to as HPTS, is widely

recognized for its utility as a fluorescent probe and pH indicator.[3] Its applications span various

fields:

Fluorescent Tracer: It is used as a fluorescent tracer in various systems.[4]

pH Indicator: Its fluorescence is sensitive to pH, making it a valuable tool for monitoring pH

changes in biological and chemical systems.[3]

Lipase Activity Assays: It can be employed as a substrate for measuring lipase activity.[4]

Wastewater Treatment Monitoring: The compound is utilized to monitor wastewater

treatment processes.[4]

Materials Science: It finds applications in the fabrication of graphene-based nanoelectronic

devices and in the study of polymer blends and gels.[4]
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Experimental Protocol: Preparation of an Aqueous
Solution
The following protocol outlines the general steps for preparing an aqueous solution of 1,3,6,8-

pyrenetetrasulfonic acid tetrasodium salt for experimental use.

Objective: To prepare a stock solution of 1,3,6,8-pyrenetetrasulfonic acid tetrasodium salt in

an aqueous buffer.

Materials:

1,3,6,8-Pyrenetetrasulfonic acid tetrasodium salt (crystalline solid)

Phosphate-buffered saline (PBS), pH 7.2

Appropriate solvent (e.g., DMSO, if needed for initial dissolution)

Inert gas (e.g., nitrogen or argon)

Volumetric flasks and pipettes

Magnetic stirrer and stir bar

Procedure:

Direct Dissolution in Aqueous Buffer (Recommended Method):

Weigh the desired amount of 1,3,6,8-pyrenetetrasulfonic acid tetrasodium salt crystalline

solid.

Directly dissolve the solid in the desired volume of PBS (pH 7.2). The solubility in PBS is

approximately 10 mg/mL.

Gentle stirring may be required to facilitate dissolution.

It is recommended not to store the aqueous solution for more than one day.

Dissolution in an Organic Solvent (Alternative Method):
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If a higher concentration stock solution is required, an initial dissolution in an organic

solvent like DMSO can be performed. The solubility in DMSO is approximately 0.5 mg/mL.

Purge the solvent of choice with an inert gas before use.

Dissolve the 1,3,6,8-pyrenetetrasulfonic acid tetrasodium salt in the organic solvent.

Make further dilutions of this stock solution into aqueous buffers or isotonic saline before

performing biological experiments.

Crucially, ensure that the final concentration of the organic solvent is insignificant in the

experimental setup, as it may have physiological effects at low concentrations.

Logical Workflow for Solution Preparation
The decision-making process for preparing a solution of 1,3,6,8-pyrenetetrasulfonic acid
tetrasodium salt can be visualized as follows:
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Solution Preparation Workflow

Start: Need to prepare a solution of
1,3,6,8-pyrenetetrasulfonic acid

tetrasodium salt

Is the desired concentration
<= 10 mg/mL in PBS?

Directly dissolve the crystalline solid
in aqueous buffer (e.g., PBS, pH 7.2).

Yes

Is a higher concentration
stock solution required?

No

End: Solution ready for use.
(Use aqueous solutions within one day)

Dissolve in an organic solvent
(e.g., DMSO at ~0.5 mg/mL)
after purging with inert gas.

Yes

No, reconsider concentration

Make further dilutions of the
stock solution into aqueous buffers.

Click to download full resolution via product page

Caption: Workflow for preparing pyrenetetrasulfonic acid solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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